Cas no 142506-60-3 (10-Hydroxybenzo[h]quinoline)
10-Hydroxybenzo[h]quinoline is a heterocyclic organic compound featuring a quinoline backbone substituted with a hydroxyl group at the 10-position. This structure imparts unique photophysical and coordination properties, making it valuable in materials science and coordination chemistry. Its rigid aromatic framework and electron-donating hydroxyl group enhance its utility as a ligand for metal complexes, particularly in luminescent and catalytic applications. The compound's stability and tunable electronic characteristics also render it suitable for use in organic electronic devices, such as OLEDs. Its well-defined synthesis and functionalizability further contribute to its relevance in advanced chemical research and industrial applications.
10-Hydroxybenzo[h]quinoline structure
Product Name:10-Hydroxybenzo[h]quinoline
CAS No:142506-60-3
MF:C13H9NO
MW:195.216663122177
CID:4822025
Update Time:2025-06-07
10-Hydroxybenzo[h]quinoline Chemical and Physical Properties
Names and Identifiers
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- 10-Hydroxybenzo[h]quinoline
- 10-hydroxybenzo(h)quinoline
- 10-Hydroxy-benzo[H]quinoline
- 4-Hydroxy-5-azaphenanthrene
- 10-hydroxybenzo [h] quinoline
- AMY18363
- VQ10
-
- Inchi: 1S/C13H9NO/c15-11-5-1-3-9-6-7-10-4-2-8-14-13(10)12(9)11/h1-8,14H
- InChI Key: ZVFJWYZMQAEBMO-UHFFFAOYSA-N
- SMILES: O=C1C=CC=C2C=CC3=CC=CNC3=C21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 525
- XLogP3: 1.8
- Topological Polar Surface Area: 29.1
10-Hydroxybenzo[h]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189008874-25g |
Benzo[h]quinolin-10(1H)-one |
142506-60-3 | 97% | 25g |
574.20 USD | 2021-06-01 |
10-Hydroxybenzo[h]quinoline Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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